Cas no 454431-03-9 ((6-methoxynaphthalen-2-ylethynyl)trimethylsilane)

• Product Name: (6-methoxynaphthalen-2-ylethynyl)trimethylsilane
• CAS No: 454431-03-9
• MF: C₁₆H₁₈OSi
• MW: 254.399025440216
• CID: 929913
• PubChem ID: 24882547
• Update Time: 2025-04-19

(6-methoxynaphthalen-2-ylethynyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• (6-methoxynaphthalen-2-ylethynyl)trimethylsilane
• 2-(6-methoxynaphthalen-2-yl)ethynyl-trimethylsilane
• 1-(6-methoxy-2-naphthyl)-2-trimethylsilylacetylene
• 2-methoxy-6-((trimethylsilyl)ethynyl)naphthalene
• 2-methoxy-6-(trimethylsilylethynyl)naphthalene
• 2-methoxy-6-[2-(trimethylsilyl)ethynyl]naphthalene
• 633356_ALDRICH
• AG-F-57884
• CTK4I8808
• I14-45666
• AKOS015913423
• [(6-Methoxynaphthalen-2-yl)ethynyl](trimethyl)silane
• ((6-Methoxynaphthalen-2-yl)ethynyl)trimethylsilane
• DTXSID00584476
• 454431-03-9
• (6-Methoxynaphthalen-2-ylethynyl)trimethylsilane, 97%

• MDL： MFCD05865186
• Inchi： 1S/C16H18OSi/c1-17-16-8-7-14-11-13(5-6-15(14)12-16)9-10-18(2,3)4/h5-8,11-12H,1-4H3
• InChI Key： CIRBLQJTKYVIDP-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC2C=C(C=CC=2C=1)OC)(C)(C)C

Computed Properties

• Exact Mass: 254.112691728g/mol
• Monoisotopic Mass: 254.112691728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Melting Point: 99-103 °C (lit.)

(6-methoxynaphthalen-2-ylethynyl)trimethylsilane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H413
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：